6-Oxo-3-phenylpiperidine-3-carboxylic acid
Overview
Description
“6-Oxo-3-phenylpiperidine-3-carboxylic acid” is a chemical compound with the molecular formula C12H13NO3 and a molecular weight of 219.24 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “6-Oxo-3-phenylpiperidine-3-carboxylic acid” is represented by the formula C12H13NO3 . The InChI code for this compound is 1S/C12H13NO3/c14-10-6-7-12(8-13-10,11(15)16)9-4-2-1-3-5-9/h1-5H,6-8H2,(H,13,14)(H,15,16) .Physical And Chemical Properties Analysis
“6-Oxo-3-phenylpiperidine-3-carboxylic acid” is a white to yellow solid . It has a molecular weight of 219.24 . The compound’s InChI code is 1S/C12H13NO3/c14-10-6-7-12(8-13-10,11(15)16)9-4-2-1-3-5-9/h1-5H,6-8H2,(H,13,14)(H,15,16) .Scientific Research Applications
Organic Synthesis and Chemical Properties
- Catalytic Applications : Compounds like "2,2,6,6-Tetramethylpiperidine N-Oxyl (TEMPO)" and its derivatives are widely used in catalysis, particularly for the selective oxidation of organic molecules. This showcases the importance of piperidine derivatives in synthesizing complex organic compounds and intermediates through redox reactions (Nutting, Rafiee, & Stahl, 2018).
Materials Science
- Lanthanide-Organic Frameworks : The synthesis of lanthanide-organic coordination polymeric networks using derivatives like "1-hydro-6-oxopyridine-3-carboxylate" demonstrates the compound's utility in constructing advanced materials with potential applications in magnetism, luminescence, and catalysis (Liu et al., 2009).
Medicinal Chemistry
- Drug Design : Piperidine derivatives are integral in designing drugs targeting specific receptors or enzymes. For example, "3(S)-(6-methoxypyridin-3-yl)-3-[2-oxo-3-[3-(5,6,7,8-tetrahydro-[1,8]-naphthyridin-2-yl)propyl]imidazolidin-1-yl]propionic acid" was identified as a potent antagonist with applications in osteoporosis treatment, highlighting the therapeutic potential of related compounds (Hutchinson et al., 2003).
Biochemical Research
- Biotechnological Production of Carboxylic Acids : Research into the biotechnological preparation of oxo- and hydroxy-carboxylic acids from renewable resources underlines the growing importance of sustainable chemical processes. These acids serve as building blocks in organic synthesis, demonstrating the compound's relevance in green chemistry and industrial applications (Aurich et al., 2012).
Future Directions
properties
IUPAC Name |
6-oxo-3-phenylpiperidine-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO3/c14-10-6-7-12(8-13-10,11(15)16)9-4-2-1-3-5-9/h1-5H,6-8H2,(H,13,14)(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ITWJELJENLIOLJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1=O)(C2=CC=CC=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Oxo-3-phenylpiperidine-3-carboxylic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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